Cas no 852924-38-0 (1-(4-chlorophenyl)methyl-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product name: 1-(4-chlorophenyl)methyl-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 852924-38-0
• MF: C₁₉H₁₃ClF₂N₂O₂
• MW: 374.768530607224
• CID: 5476191

1-(4-chlorophenyl)methyl-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)methyl]-N-(2,4-difluorophenyl)-2-oxopyridine-3-carboxamide
• 1-(4-chlorophenyl)methyl-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H13ClF2N2O2/c20-13-5-3-12(4-6-13)11-24-9-1-2-15(19(24)26)18(25)23-17-8-7-14(21)10-16(17)22/h1-10H,11H2,(H,23,25)
• InChI Key： RTUSVVSHXVUMBE-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2)C=CC=C1C(NC1=CC=C(F)C=C1F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(4-chlorophenyl)methyl-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-(4-chlorophenyl)methyl-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 852924-38-0)

The compound 1-(4-chlorophenyl)methyl-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, with the CAS number 852924-38-0, is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structural features, including the pyridine-3-carboxamide core and substituted aromatic rings, make it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a bioactive scaffold, which aligns with current trends in drug discovery focusing on small molecule therapeutics and targeted drug design.

In recent years, the demand for heterocyclic compounds like 1-(4-chlorophenyl)methyl-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has surged due to their versatility in medicinal chemistry. This compound's chlorophenyl and difluorophenyl moieties contribute to its lipophilicity and binding affinity, making it a subject of study for enzyme inhibition and receptor modulation. These properties are highly relevant to contemporary research on kinase inhibitors and GPCR-targeted therapies, which dominate the pharmaceutical landscape.

The synthesis of CAS 852924-38-0 involves multi-step organic reactions, often starting from pyridine derivatives and incorporating amide coupling techniques. Its molecular weight and logP value are critical parameters for researchers evaluating its drug-likeness, a hot topic in computational chemistry and AI-driven drug discovery. With the rise of machine learning in molecular design, compounds like this are frequently analyzed for QSAR modeling and virtual screening.

From an industrial perspective, 1-(4-chlorophenyl)methyl-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is also explored for its potential in crop protection formulations. The difluorophenyl group, in particular, is known to enhance the stability and bioavailability of agrochemicals, addressing the growing need for sustainable pest control solutions. This aligns with global discussions on green chemistry and reduced environmental impact in agriculture.

Analytical characterization of this compound typically employs HPLC, NMR spectroscopy, and mass spectrometry, techniques that are central to modern quality control protocols. Its spectral data and chromatographic behavior are well-documented, facilitating its use in high-throughput screening platforms. These aspects are crucial for laboratories focusing on precision medicine and personalized therapeutics, two of the most searched topics in biomedical research today.

In conclusion, 852924-38-0 represents a compelling case study in the intersection of structural complexity and functional utility. Its relevance to drug development, material science, and agrochemical innovation ensures its place in ongoing scientific discourse. As the scientific community continues to explore multi-targeted approaches and fragment-based drug design, compounds like this will remain at the forefront of cutting-edge research.